Cas no 1057093-96-5 (ethyl 3-(2,2-dimethylcyclopropyl)-3-oxopropanoate)

• Product Name: ethyl 3-(2,2-dimethylcyclopropyl)-3-oxopropanoate
• CAS No: 1057093-96-5
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6385174
• PubChem ID: 68677016
• Update Time: 2024-01-16

ethyl 3-(2,2-dimethylcyclopropyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2,2-dimethylcyclopropyl)-3-oxopropanoate
• Cyclopropanepropanoic acid, 2,2-dimethyl-β-oxo-, ethyl ester
• EN300-1127574
• SCHEMBL3526401
• 1057093-96-5
• A1-19024

• Inchi： 1S/C10H16O3/c1-4-13-9(12)5-8(11)7-6-10(7,2)3/h7H,4-6H2,1-3H3
• InChI Key： XPNOAESFIZNKOW-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(OCC)=O)CC1(C)C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 230.5±13.0 °C(Predicted)
• pka: 10.63±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids